Cas no 175135-49-6 (2'-Bromo-4'-(Trifluoromethyl)Acetanilide)

• Product Name: 2'-Bromo-4'-(Trifluoromethyl)Acetanilide
• CAS No: 175135-49-6
• MF: C₉H₇BrF₃NO
• MW: 282.057192087173
• MDL: MFCD00067782
• CID: 135137
• PubChem ID: 706569
• Update Time: 2025-06-07

2'-Bromo-4'-(Trifluoromethyl)Acetanilide Chemical and Physical Properties

Names and Identifiers

• N-(2-Bromo-4-(trifluoromethyl)phenyl)acetamide
• Acetamide, N-[2-bromo-4-(trifluoromethyl)phenyl]-
• N1-[2-Bromo-4-(trifluoromethyl)phenyl]acetamide
• 2'-Bromo-4'-(trifluoromethyl)acetanilide
• 4-Acetamido-3-bromobenzotrifluoride
• N-[2-bromo-4-(trifluoromethyl)phenyl]acetamide
• 2'-BROMO-4'-(TRIFLUOROMETHYL)ACETANILIDE 98
• 4-Acetamido-3-bromobenzotrifluoride, N-[2-Bromo-4-(trifluoromethyl)phenyl]acetamide
• CS-0193103
• 2/'-BROMO-4/'-(TRIFLUOROMETHYL)ACETANILIDE 98
• AKOS015888958
• DTXSID10351671
• BTB 07356
• N-[2-bromanyl-4-(trifluoromethyl)phenyl]ethanamide
• C74950
• 2-bromo-4-trifluoromethylacetanilide
• A811733
• 175135-49-6
• Maybridge1_001588
• CCG-235525
• SCHEMBL7966567
• 2-Bromo-4-(trifluoromethyl)acetanilide
• PS-6424
• FT-0611424
• Methyl4-acetyl-5-methylisoxazole-3-carboxylate
• HMS546A04
• 4-Acetamido-3-bromobenzotrifluoride,97%
• 4-ACETAMIDO-3-BROMOBENZOTRIFLUORIDE 97%
• 2'-Bromo-4'-(trifluoromethyl)acetanilide 98%
• 2'-Bromo-4'-(Trifluoromethyl)Acetanilide

• MDL： MFCD00067782
• Inchi： 1S/C9H7BrF3NO/c1-5(15)14-8-3-2-6(4-7(8)10)9(11,12)13/h2-4H,1H3,(H,14,15)
• InChI Key： SSPBNPXYQLCJTA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)(F)F)C=CC=1NC(C)=O

Computed Properties

• Exact Mass: 280.96631
• Monoisotopic Mass: 280.96631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Melting Point: 144-146°C
• PSA: 29.1

2'-Bromo-4'-(Trifluoromethyl)Acetanilide Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26-36/37/39

Additional information on 2'-Bromo-4'-(Trifluoromethyl)Acetanilide

Professional Introduction to 2'-Bromo-4'-(Trifluoromethyl)Acetanilide (CAS No. 175135-49-6)

2'-Bromo-4'-(Trifluoromethyl)Acetanilide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 175135-49-6, features a unique structural configuration that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both bromine and trifluoromethyl substituents in its molecular framework imparts distinct chemical properties that are highly beneficial for drug development and material science applications.

The molecular structure of 2'-Bromo-4'-(Trifluoromethyl)Acetanilide consists of an acetanilide backbone, which is a well-known pharmacophore in medicinal chemistry. The bromine atom at the 2'-position and the trifluoromethyl group at the 4'-position enhance the compound's reactivity and electronic properties, making it a versatile building block for constructing more complex molecules. These features have led to its extensive use in the synthesis of novel therapeutic agents targeting various diseases.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for cancer therapy. The structural motifs present in 2'-Bromo-4'-(Trifluoromethyl)Acetanilide align well with the requirements for designing effective anticancer drugs. For instance, studies have demonstrated that compounds incorporating brominated anilides exhibit potent inhibitory effects on kinases and other enzymes involved in tumor proliferation. The trifluoromethyl group, in particular, is known to improve metabolic stability and binding affinity, which are critical factors for drug efficacy.

One of the most compelling applications of 2'-Bromo-4'-(Trifluoromethyl)Acetanilide is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with cancerous growths. Researchers have leveraged the compound's reactive sites to design molecules that selectively inhibit aberrant kinase activity. Preliminary findings from laboratory studies suggest that derivatives of 2'-Bromo-4'-(Trifluoromethyl)Acetanilide can effectively disrupt signaling cascades involved in tumor progression, offering promising avenues for further clinical investigation.

The pharmaceutical industry has also explored the use of 2'-Bromo-4'-(Trifluoromethyl)Acetanilide as a precursor for synthesizing novel antimicrobial agents. Antibiotic resistance remains a significant global health challenge, necessitating the discovery of new compounds with broad-spectrum activity. The unique combination of functional groups in this compound allows for the creation of derivatives with enhanced antibacterial and antifungal properties. Recent research has highlighted its potential in combating multidrug-resistant pathogens, underscoring its importance as a chemical scaffold for antibiotic development.

Beyond its pharmaceutical applications, 2'-Bromo-4'-(Trifluoromethyl)Acetanilide has found utility in materials science and agrochemical research. Its ability to undergo selective reactions with various reagents makes it a valuable tool for synthesizing polymers and specialty chemicals. Additionally, its derivatives have shown promise as intermediates in the production of crop protection agents, contributing to sustainable agricultural practices.

The synthesis of 2'-Bromo-4'-(Trifluoromethyl)Acetanilide involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct its complex framework efficiently. These synthetic strategies not only highlight the compound's synthetic utility but also showcase the evolving capabilities of modern organic chemistry.

The safety profile of 2'-Bromo-4'-(Trifluoromethyl)Acetanilide is another critical aspect that has been thoroughly evaluated through rigorous toxicological studies. While handling this compound requires standard laboratory precautions due to its reactivity, it does not pose significant health risks when used under controlled conditions. Its stability under various environmental conditions further enhances its practicality as an industrial intermediate.

In conclusion, 2'-Bromo-4'-(Trifluoromethyl)Acetanilide (CAS No. 175135-49-6) represents a cornerstone compound in contemporary pharmaceutical research. Its unique structural features and diverse applications make it indispensable for developing innovative therapeutics across multiple therapeutic areas. As scientific understanding continues to advance, it is expected that new applications for this compound will emerge, further solidifying its role as a pivotal chemical entity in both academic and industrial settings.